Cas no 2137761-79-4 (Methanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)-)

Methanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)- is a heterocyclic sulfonamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a tetrahydropyrazolopyrimidine core with a methanesulfonamide moiety, offering a versatile scaffold for drug development. This compound exhibits favorable physicochemical properties, including moderate solubility and stability, making it suitable for further derivatization or biological evaluation. Its pyrazolopyrimidine backbone is known for contributing to binding affinity in kinase inhibitors and other therapeutic targets. The sulfonamide group enhances interactions with biological targets through hydrogen bonding, potentially improving selectivity. This compound serves as a valuable intermediate for synthesizing novel bioactive molecules, particularly in oncology and CNS research.
Methanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)- structure
2137761-79-4 structure
Product Name:Methanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)-
CAS No:2137761-79-4
MF:C7H12N4O2S
MW:216.260779380798
CID:5277918
Update Time:2025-08-05

Methanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)-
    • Inchi: 1S/C7H12N4O2S/c1-14(12,13)10-6-5-9-11-4-2-3-8-7(6)11/h5,8,10H,2-4H2,1H3
    • InChI Key: UCHKKMFLCBGDEE-UHFFFAOYSA-N
    • SMILES: CS(NC1=C2N(N=C1)CCCN2)(=O)=O

Methanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)- Pricemore >>

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Additional information on Methanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)-

Comprehensive Overview of Methanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)- (CAS No. 2137761-79-4)

Methanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)- (CAS No. 2137761-79-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the tetrahydropyrazolo[1,5-a]pyrimidine core, make it a valuable scaffold for developing novel therapeutic agents.

The chemical structure of Methanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)- combines a methanesulfonamide group with a tetrahydropyrazolo[1,5-a]pyrimidine moiety. This combination enhances its potential as a bioactive compound, particularly in targeting enzymes and receptors involved in various disease pathways. Researchers have explored its utility in modulating kinase activity, which is crucial for treating conditions like inflammation, cancer, and metabolic disorders.

One of the key reasons for the growing interest in Methanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)- is its role in medicinal chemistry. The compound’s ability to interact with biological targets has made it a candidate for drug development. Recent studies highlight its potential in designing small-molecule inhibitors, which are increasingly sought after in precision medicine. The tetrahydropyrazolo[1,5-a]pyrimidine scaffold, in particular, is known for its pharmacophoric properties, contributing to the compound’s efficacy and selectivity.

In addition to its pharmaceutical applications, Methanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)- is also studied for its chemical synthesis and structure-activity relationships (SAR). Understanding these aspects is vital for optimizing its performance in various applications. The compound’s synthesis often involves multi-step organic reactions, including condensation and cyclization processes, which are critical for achieving high purity and yield.

The market demand for Methanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)- has been rising, driven by its potential in biopharmaceutical research. Companies specializing in custom synthesis and contract research organizations (CROs) are increasingly offering this compound to support drug discovery projects. Its relevance in high-throughput screening (HTS) and fragment-based drug design (FBDD) further underscores its importance in modern research.

From a safety and handling perspective, Methanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)- should be handled with standard laboratory precautions. While it is not classified as a hazardous material, proper storage conditions, such as keeping it in a cool, dry place, are recommended to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines on its use.

Looking ahead, the future of Methanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)- appears promising, with ongoing studies exploring its broader applications. Its integration into combinatorial chemistry libraries and virtual screening platforms could unlock new opportunities in drug discovery. As the scientific community continues to investigate its properties, this compound is poised to play a pivotal role in advancing therapeutic innovations.

For researchers and industry professionals seeking reliable sources of Methanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)-, it is essential to partner with reputable suppliers who adhere to stringent quality control standards. Ensuring the compound’s purity and consistency is critical for achieving reproducible results in experimental studies.

In summary, Methanesulfonamide, N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)- (CAS No. 2137761-79-4) represents a versatile and valuable compound in the realm of pharmaceutical research and chemical synthesis. Its unique structural attributes and potential biological activities make it a compelling subject for further investigation, with implications for both academic and industrial applications.

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